Cas no 893597-67-6 ((5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride)
(5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(5-Methylthiophen-2-yl)-N-(pyridin-4-ylmethyl)methanamine
- 1-(5-methyl-2-thienyl)-N-(4-pyridinylmethyl)methanamine(SALTDATA: HCl)
- N-[(5-methylthiophen-2-yl)methyl]-1-pyridin-4-ylmethanamine
- CCG-123219
- [(5-METHYLTHIOPHEN-2-YL)METHYL][(PYRIDIN-4-YL)METHYL]AMINE
- DTXSID30405928
- 893597-67-6
- AN-465/42767301
- AKOS000284672
- 1-(5-METHYL-2-THIENYL)-N-(4-PYRIDINYLMETHYL)METHANAMINE
- N-[(5-methyl-2-thienyl)methyl]-N-(4-pyridinylmethyl)amine
- CHEMBRDG-BB 9023892
- (5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride
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- MDL: MFCD07406710
- Inchi: 1S/C12H14N2S/c1-10-2-3-12(15-10)9-14-8-11-4-6-13-7-5-11/h2-7,14H,8-9H2,1H3
- InChI Key: WWTLIMSYMOPQDJ-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1CNCC1C=CN=CC=1
Computed Properties
- Exact Mass: 218.08800
- Monoisotopic Mass: 218.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 345.9±37.0 °C at 760 mmHg
- Flash Point: 156.6±25.1 °C
- Refractive Index: 1.599
- PSA: 53.16000
- LogP: 3.13220
(5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B500038-10mg |
[(5-Methyl-2-thienyl)methyl](4-pyridinylmethyl)amine Hydrochloride |
893597-67-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B500038-50mg |
[(5-Methyl-2-thienyl)methyl](4-pyridinylmethyl)amine Hydrochloride |
893597-67-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B500038-100mg |
[(5-Methyl-2-thienyl)methyl](4-pyridinylmethyl)amine Hydrochloride |
893597-67-6 | 100mg |
$ 80.00 | 2022-06-07 |
(5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride
Comprehensive Overview of (5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride (CAS No. 893597-67-6)
(5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride (CAS No. 893597-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining thienyl and pyridinyl groups, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its amine hydrochloride derivative, which enhances solubility and stability, making it a valuable intermediate in synthetic chemistry.
The compound's CAS number 893597-67-6 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its molecular formula and structural features have been extensively analyzed using advanced techniques like NMR spectroscopy and mass spectrometry, confirming its high purity and suitability for research applications. The presence of both 5-methyl-2-thienyl and 4-pyridinylmethyl moieties contributes to its versatile reactivity, enabling its use in cross-coupling reactions and as a building block for more complex molecules.
In recent years, the demand for heterocyclic compounds like (5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride has surged due to their role in designing bioactive molecules. This aligns with the growing focus on precision medicine and targeted drug delivery systems, where such compounds are explored for their pharmacokinetic properties. Additionally, its potential in catalysis and polymer chemistry has sparked interest among material scientists, further broadening its industrial relevance.
From an SEO perspective, common queries related to this compound include "CAS 893597-67-6 uses," "synthesis of (5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride," and "thienyl-pyridinyl derivatives in drug discovery." Addressing these topics, this compound is often synthesized via reductive amination or nucleophilic substitution, with yields optimized for scalable production. Its HCl salt form is preferred for handling and storage, ensuring consistent performance in downstream applications.
Environmental and safety considerations are also paramount. While 893597-67-6 is not classified as hazardous under standard guidelines, proper laboratory practices such as glove use and ventilation are recommended. The compound's stability under ambient conditions and compatibility with common solvents like DMSO and methanol make it a practical choice for researchers. Furthermore, its patent landscape reveals ongoing innovations, particularly in central nervous system (CNS) therapeutics, reflecting its multidisciplinary appeal.
In conclusion, (5-Methyl-2-thienyl)methyl(4-pyridinylmethyl)amine Hydrochloride (CAS No. 893597-67-6) represents a compelling case study in modern chemical research. Its dual functionality, combined with robust synthetic accessibility, positions it as a key player in advancing both pharmaceutical and material science frontiers. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point for innovation and discovery.
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